Disodium Stearoyl Glutamate: A Comprehensive Technical Guide for Scientists and Formulation Experts
Disodium Stearoyl Glutamate: A Comprehensive Technical Guide for Scientists and Formulation Experts
An in-depth exploration of the chemical architecture, functional properties, and diverse applications of an advanced amino acid-based surfactant.
Introduction
Disodium Stearoyl Glutamate (DSG) is an anionic surfactant derived from the amino acid L-glutamic acid and the plant-derived fatty acid, stearic acid.[1][2] Esteemed for its exceptional mildness, biodegradability, and multifaceted functionality, DSG has emerged as a pivotal ingredient in the formulation of a wide array of cosmetic, personal care, and pharmaceutical products.[1][2] This guide offers a comprehensive technical overview of its chemical structure, physicochemical properties, synthesis, mechanism of action, and applications, tailored for researchers, scientists, and professionals in drug development.
Part 1: Molecular Architecture and Physicochemical Profile
Disodium Stearoyl Glutamate is chemically identified as the disodium salt of the amide formed by the reaction of stearoyl chloride and glutamic acid.[3] Its unique amphiphilic molecular structure, comprising a hydrophobic stearoyl (C18) tail and a hydrophilic glutamate headgroup, underpins its surface-active properties and its ability to form lamellar liquid crystalline structures, which is key to its functionality.[1][4]
Chemical and Physical Properties
A summary of the key chemical and physical properties of Disodium Stearoyl Glutamate is presented in the table below, providing a quantitative basis for its application in various formulations.
| Property | Value | Reference |
| Chemical Name | Disodium N-(1-oxooctadecyl)-L-glutamate | [5] |
| CAS Number | 38079-62-8 | [1][5][6] |
| Molecular Formula | C23H41NNa2O5 | [5][6][7][8][9] |
| Molecular Weight | 457.55 g/mol | [5][10] |
| Appearance | White powder or colorless to pale yellow liquid | [5] |
| Solubility | Soluble in water | [4][5] |
| Stability | Stable under normal conditions | [5] |
| Boiling Point | 600.3°C at 760 mmHg | [10] |
| Flash Point | 316.8°C | [4][10] |
| Critical Micelle Concentration (CMC) | 6.00 mM | [1] |
Structural Elucidation: A Spectroscopic Approach
The precise molecular structure of Disodium Stearoyl Glutamate can be confirmed through advanced analytical techniques.
-
Fourier-Transform Infrared (FTIR) Spectroscopy: This technique is instrumental in identifying the key functional groups within the DSG molecule. The spectrum will exhibit characteristic absorption bands for the amide I (C=O stretching) and the carboxylate groups (-COO⁻), confirming the amide linkage between stearic acid and glutamic acid.[1]
-
Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR are employed for a complete structural assignment.[1] Key signals will correspond to the terminal methyl group and bulk methylene protons of the fatty acid chain, as well as the proton on the chiral carbon adjacent to the amide nitrogen and a carboxylate group.[1]
Part 2: Synthesis and Mechanism of Action
Synthetic Pathways
The synthesis of Disodium Stearoyl Glutamate primarily involves the acylation of L-glutamic acid with stearic acid or its derivatives. A common and efficient method utilizes stearoyl chloride as the acylating agent in the presence of a base, such as sodium hydroxide, to neutralize the resulting hydrochloric acid and form the disodium salt.[5]
The reaction can be optimized by controlling parameters such as temperature, which is typically maintained between 40–50°C to prevent hydrolysis of the stearoyl chloride.[1]
An alternative route involves the use of a coupling agent like N,N'-Dicyclohexylcarbodiimide (DCC) to facilitate the amide bond formation between stearic acid and L-glutamic acid.[1] This method proceeds through a highly reactive O-acylisourea intermediate.[1] To prevent self-polymerization of glutamic acid, its carboxyl groups can be protected by esterification prior to the acylation step.[1]
Caption: Simplified schematic of Disodium Stearoyl Glutamate synthesis.
Mechanism of Action as a Surfactant
As an anionic surfactant, Disodium Stearoyl Glutamate reduces the surface tension of a liquid, allowing for the mixing of otherwise immiscible substances like oil and water.[11] Its amphiphilic nature drives its molecules to align at the oil-water interface, with the hydrophobic stearoyl tails penetrating the oil phase and the hydrophilic glutamate headgroups remaining in the aqueous phase. This orientation forms a stable emulsion.
Caption: Action of Disodium Stearoyl Glutamate at the oil-water interface.
Part 3: Applications in Research and Development
Disodium Stearoyl Glutamate's unique properties make it a valuable ingredient in a wide range of applications, particularly in the cosmetic and personal care industries.[8][9][12]
Cosmetic and Personal Care Formulations
-
Emulsifier: It is a highly effective O/W (oil-in-water) emulsifier, creating stable and aesthetically pleasing creams, lotions, and foundations.[2][12] Its ability to form lamellar liquid crystalline structures contributes to a silky and lightweight product texture.[4]
-
Cleansing Agent: As a mild surfactant, it is used in facial cleansers, body washes, and shampoos to gently remove dirt and oil without stripping the skin of its natural moisture.[2][5][8][9] It is particularly suitable for sensitive skin and baby care products.[2]
-
Conditioning Agent: In hair care products, it improves manageability, imparts softness and shine, and can add volume.[1][8][9] For the skin, it acts as a conditioning agent, helping to maintain it in good condition.[1][8][9]
-
Formulation Enhancer: It improves the even application of products and is compatible with a wide range of other cosmetic ingredients, including electrolytes and UV filters, making it ideal for sunscreen formulations.[7][13]
Experimental Protocol: Emulsion Stability Testing
To assess the emulsifying efficacy of Disodium Stearoyl Glutamate, the following protocol can be employed:
-
Preparation of Oil and Water Phases:
-
Prepare an oil phase containing a model lipid (e.g., mineral oil or a relevant cosmetic ester) and Disodium Stearoyl Glutamate at a specified concentration.
-
Prepare an aqueous phase (e.g., deionized water).
-
-
Emulsification:
-
Heat both phases to a specified temperature (e.g., 75°C).
-
Slowly add the oil phase to the water phase while homogenizing at a controlled speed for a set duration.
-
-
Cooling and Observation:
-
Allow the emulsion to cool to room temperature with gentle stirring. .
-
-
Stability Assessment:
-
Macroscopic Observation: Visually inspect the emulsion for any signs of phase separation, creaming, or coalescence immediately after preparation and at predetermined time intervals (e.g., 24 hours, 1 week, 1 month) under different storage conditions (e.g., room temperature, elevated temperature).
-
Microscopic Analysis: Use light microscopy to observe the droplet size and distribution within the emulsion. A uniform distribution of small droplets indicates good emulsification.
-
Centrifugation Test: Subject the emulsion to centrifugation at a specified force and duration. A stable emulsion will show no signs of phase separation.
-
Part 4: Safety and Regulatory Profile
Disodium Stearoyl Glutamate is generally considered a safe and well-tolerated ingredient in cosmetic and personal care products.[14] It is recognized for its mildness and is suitable for sensitive skin.[7][12] While rare, some individuals may experience mild skin irritation.[12]
The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that amino acid alkyl amides, including Disodium Stearoyl Glutamate, are safe for use in cosmetics when formulated to be non-irritating.[3] It is also approved for use in cosmetics in many regions, including the European Union.[12]
Conclusion
Disodium Stearoyl Glutamate stands out as a high-performance, versatile, and mild surfactant and emulsifier. Its foundation in natural building blocks—amino acids and fatty acids—aligns with the growing demand for sustainable and skin-compatible ingredients. For researchers and formulators, a thorough understanding of its chemical structure and physicochemical properties is paramount to harnessing its full potential in creating innovative and effective products.
References
-
Vernixa. Understanding Disodium Stearoyl Glutamate: Benefits and Cosmetic Applications. [Link]
-
SincereSkin.lt. Disodium Stearoyl Glutamate | Korėjietiška kosmetika. [Link]
-
Unlock Gentle Cleansing: Disodium Stearoyl Glutamate in Cosmetics. [Link]
-
Typology. What is "Disodium Stearoyl Glutamate" and what is its purpose? [Link]
-
Typology. What is "Disodium Stearoyl Glutamate" and what is its purpose? [Link]
-
Surfactant Encyclopedia. Disodium Stearoyl Glutamate. [Link]
-
PubChem. Disodium Stearoyl Glutamate. [Link]
-
Avena Lab. Sodium Stearoyl Glutamate TDS ENG. [Link]
-
CIR Report Data Sheet. Safety Assessment of Amino Acid Alkyl Amides as Used in Cosmetics. [Link]
-
LookChem. Disodium stearoyl glutamate. [Link]
-
EWG Skin Deep. DISODIUM STEAROYL GLUTAMATE. [Link]
-
PubChem. SID 135051776 - Disodium stearoyl glutamate. [Link]
-
Beauty Decoded. DISODIUM STEAROYL GLUTAMATE: Doctor's Opinion, Benefits & Dangers (2025). [Link]
-
COSMILE Europe. DISODIUM STEAROYL GLUTAMATE – Ingredient. [Link]
-
ResearchGate. Synthesis and gelation of N-stearoyl-L-glutamic acid and N-stearoyl-L-glutamic diethyl ester. [Link]
-
Ataman Kimya. SODIUM STEAROYL GLUTAMATE. [Link]
-
Cosmetic Ingredients Guide. Sodium Stearoyl Glutamate. [Link]
-
Medikonda. How to Extract from Sodium Stearoyl Glutamate: An Educational Guide. [Link]
Sources
- 1. Disodium Stearoyl Glutamate|Research-Grade Surfactant [benchchem.com]
- 2. nbinno.com [nbinno.com]
- 3. cir-safety.org [cir-safety.org]
- 4. avenalab.com [avenalab.com]
- 5. Disodium Stearoyl Glutamate - Surfactant - 表面活性剂百科 [surfactant.top]
- 6. Disodium Stearoyl Glutamate | C23H41NNa2O5 | CID 94480 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. vernixa.com [vernixa.com]
- 8. uk.typology.com [uk.typology.com]
- 9. us.typology.com [us.typology.com]
- 10. Disodium stearoyl glutamate|lookchem [lookchem.com]
- 11. cosmileeurope.eu [cosmileeurope.eu]
- 12. sincereskincare.com [sincereskincare.com]
- 13. Sodium Stearoyl Glutamate | Cosmetic Ingredients Guide [ci.guide]
- 14. beautydecoded.com [beautydecoded.com]
